N-(3-chloro-4-methylphenyl)-2-((5-((2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)methyl)-4-(4-fluorophenyl)-4H-1,2,4-triazol-3-yl)thio)acetamide

• IUPAC Name: N-(3-chloro-4-methylphenyl)-2-[[5-[(2,4-dioxo-1H-pyrimidin-6-yl)methyl]-4-(4-fluorophenyl)-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C22H18ClFN6O3S/c1-12-2-5-14(8-17(12)23)25-20(32)11-34-22-29-28-18(9-15-10-19(31)27-21(33)26-15)30(22)16-6-3-13(24)4-7-16/h2-8,10H,9,11H2,1H3,(H,25,32)(H2,26,27,31,33)
• InChI Key: KNFJHPZRLPVCGN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)CSC2=NN=C(N2C3=CC=C(C=C3)F)CC4=CC(=O)NC(=O)N4)Cl
• Molecular Formula: C22H18ClFN6O3S
• Molecular Weight: 500.9 g/mol

Description

N-(3-chloro-4-methylphenyl)-2-((5-((2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)methyl)-4-(4-fluorophenyl)-4H-1,2,4-triazol-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C22H18ClFN6O3S and its molecular weight is 500.93. The purity is usually 95%.
BenchChem offers high-quality N-(3-chloro-4-methylphenyl)-2-((5-((2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)methyl)-4-(4-fluorophenyl)-4H-1,2,4-triazol-3-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3-chloro-4-methylphenyl)-2-((5-((2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)methyl)-4-(4-fluorophenyl)-4H-1,2,4-triazol-3-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Evaluation

Synthesis of Novel Compounds : Research efforts have been directed towards the synthesis of novel compounds featuring specific structural elements similar to the compound . For instance, novel derivatives have been synthesized for anti-inflammatory and anticancer activities, showcasing the chemical versatility and potential therapeutic applications of such compounds (K. Sunder & Jayapal Maleraju, 2013; A. Evren et al., 2019).

Antitumor Activities : Several studies have focused on evaluating the antitumor activities of compounds with structural similarities, highlighting their potential in cancer research. Compounds have been tested against various cancer cell lines, including human lung adenocarcinoma cells, demonstrating selective cytotoxicity and potential as anticancer agents (Xiong Jing, 2011; H. Hafez & Abdel-Rhman B. A. El-Gazzar, 2017).

Herbicidal Activity : The synthesis and evaluation of herbicidal activities of novel compounds have also been explored, with some demonstrating effectiveness against dicotyledonous weeds. This suggests the potential of such compounds in agricultural applications, particularly as herbicides (Daoxin Wu et al., 2011).

Antimicrobial and Analgesic Applications

Antimicrobial Evaluation : Compounds featuring similar structural frameworks have been evaluated for their antimicrobial activities, with some showing mild activities against various microbial strains. This indicates their potential use in developing new antimicrobial agents (S. M. Gomha et al., 2018).

Analgesic and Antipyretic Agents : A green chemistry approach has been utilized in the synthesis of analogues to paracetamol, showcasing environmental-friendly methods of producing potential analgesic and antipyretic compounds. Such research underscores the potential for developing new pain and fever management drugs while emphasizing sustainability (Y. Dathu Reddy et al., 2014).